Cas no 438613-84-4 (2-Amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile)

2-Amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile structure
438613-84-4 structure
Product Name:2-Amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile
CAS No:438613-84-4
MF:C13H12N2S
MW:228.312781333923
MDL:MFCD02609653
CID:327227
PubChem ID:672392
Update Time:2025-04-19

2-Amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-5-methyl-4-(p-tolyl)thiophene-3-carbonitrile
    • 2-Amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile
    • 3-Thiophenecarbonitrile,2-amino-5-methyl-4-(4-methylphenyl)-
    • MFCD02609653
    • AK-968/40776785
    • 438613-84-4
    • AKOS003275081
    • VS-06546
    • DTXSID80350055
    • CS-0315948
    • 2-amino-5-methyl-4-(4-methylphenyl)-3-thiophenecarbonitrile
    • MDL: MFCD02609653
    • Inchi: 1S/C13H12N2S/c1-8-3-5-10(6-4-8)12-9(2)16-13(15)11(12)7-14/h3-6H,15H2,1-2H3
    • InChI Key: RHICPTFVQDHWOQ-UHFFFAOYSA-N
    • SMILES: S1C(=C(C#N)C(=C1C)C1C=CC(C)=CC=1)N

Computed Properties

  • Exact Mass: 228.07211956g/mol
  • Monoisotopic Mass: 228.07211956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 78Ų

2-Amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A621710-50mg
2-Amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile
438613-84-4
50mg
$ 50.00 2022-06-07
TRC
A621710-100mg
2-Amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile
438613-84-4
100mg
$ 70.00 2022-06-07
TRC
A621710-500mg
2-Amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile
438613-84-4
500mg
$ 295.00 2022-06-07
Chemenu
CM113842-5g
2-amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile
438613-84-4 95%
5g
$600 2021-08-06
Chemenu
CM113842-10g
2-amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile
438613-84-4 95%
10g
$960 2021-08-06
Matrix Scientific
029231-500mg
2-Amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile
438613-84-4
500mg
$189.00 2023-09-06
abcr
AB214676-1 g
2-Amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile; 95%
438613-84-4
1g
€367.20 2023-05-06
abcr
AB214676-5 g
2-Amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile; 95%
438613-84-4
5g
€1,001.00 2022-06-11
Chemenu
CM113842-5g
2-amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile
438613-84-4 95%
5g
$*** 2023-05-30
Chemenu
CM113842-10g
2-amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile
438613-84-4 95%
10g
$*** 2023-05-30

2-Amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:438613-84-4)2-Amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile
Order Number:A1184139
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:54
Price ($):240.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:438613-84-4)2-Amino-5-methyl-4-(4-methylphenyl)thiophene-3-carbonitrile
A1184139
Purity:99%
Quantity:1g
Price ($):240.0
Email